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Cat. No.: B1586131 Get Quote

An In-Depth Technical Guide to Ethyl 1-benzylpiperidine-3-carboxylate

For professionals in the fields of medicinal chemistry and drug development, a comprehensive

understanding of key pharmaceutical intermediates is paramount. Ethyl 1-benzylpiperidine-3-
carboxylate stands out as a versatile scaffold, instrumental in the synthesis of a wide array of

pharmacologically active agents. This guide provides a detailed technical overview of its core

chemical properties, focusing on its molecular weight, synthesis, analytical characterization,

and applications, designed to equip researchers and scientists with the critical information

needed for its effective utilization.

Core Chemical Identity and Molecular Weight
Ethyl 1-benzylpiperidine-3-carboxylate is a heterocyclic compound featuring a piperidine ring

N-substituted with a benzyl group and an ethyl carboxylate group at the 3-position. Its precise

chemical identity is fundamental to all experimental and theoretical work.

The molecular formula for this compound is C₁₅H₂₁NO₂.[1][2] This composition is the basis for

determining its molecular weight, a critical parameter in stoichiometric calculations for

synthesis, and for verification via analytical techniques such as mass spectrometry.

Calculation of Molecular Weight: The molecular weight can be expressed in two ways: the

average molecular mass (based on the natural isotopic abundance of elements) and the

monoisotopic mass (based on the mass of the most abundant isotopes).
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Average Molecular Mass: Utilizes the weighted average of the atomic masses of all isotopes

of each element. For C₁₅H₂₁NO₂, this is calculated as: (15 * 12.011) + (21 * 1.008) + (1 *

14.007) + (2 * 15.999) = 247.34 g/mol [1][2]

Monoisotopic Mass: Calculated using the mass of the most abundant isotope for each

element (¹²C, ¹H, ¹⁴N, ¹⁶O). This value is crucial for high-resolution mass spectrometry. (15 *

12.000000) + (21 * 1.007825) + (1 * 14.003074) + (2 * 15.994915) = 247.15723 Da[3]

These values are summarized in the table below for quick reference.

Identifier Value Source

IUPAC Name
Ethyl 1-benzylpiperidine-3-

carboxylate
N/A

CAS Number 72551-53-2 [1][2]

Molecular Formula C₁₅H₂₁NO₂ [1][2]

Average Molecular Weight 247.34 g/mol [1][2]

Monoisotopic Mass 247.157228913 Da [3]

InChI Key
ASQCOPJFYLJCGD-

UHFFFAOYSA-N
[3]

Physicochemical Properties
The physical and chemical properties of Ethyl 1-benzylpiperidine-3-carboxylate dictate its

handling, storage, and reaction conditions. As a liquid at room temperature, its use in synthesis

is often straightforward.
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Property Value Source

Physical Form Liquid [4]

Color Colorless [4][5]

Boiling Point 125-128 °C at 2 mm Hg [4]

Density ~1.075 g/cm³ (Predicted) [4]

pKa 7.98 ± 0.10 (Predicted) [4]

Storage Temperature
Room Temperature, sealed in

dry conditions
[4]

Synthesis and Manufacturing
The synthesis of piperidine derivatives is a cornerstone of medicinal chemistry.[6] Ethyl 1-
benzylpiperidine-3-carboxylate is often synthesized as a key intermediate for more complex

molecules. A common approach involves the N-benzylation of a pre-existing piperidine-3-

carboxylate ester. The causality behind this choice is the ready availability of the starting

materials and the robustness of the N-alkylation reaction.

Experimental Protocol: N-benzylation of Ethyl
Nipecotate
This protocol describes a representative synthesis of Ethyl 1-benzylpiperidine-3-carboxylate
from Ethyl nipecotate (Ethyl piperidine-3-carboxylate).

Step 1: Reaction Setup

To a solution of Ethyl nipecotate (1 equivalent) in a suitable aprotic solvent (e.g., acetonitrile

or DMF), add a weak base such as potassium carbonate (K₂CO₃, 1.5-2.0 equivalents).

Stir the mixture at room temperature to ensure a homogenous suspension.

Step 2: N-Alkylation
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Add benzyl bromide or benzyl chloride (1.1 equivalents) dropwise to the stirred suspension.

The choice of a benzyl halide is driven by its reactivity as a good alkylating agent.

Heat the reaction mixture to reflux (typically 60-80 °C) and monitor the reaction progress

using Thin Layer Chromatography (TLC).

Step 3: Work-up and Isolation

Once the reaction is complete (typically after several hours), cool the mixture to room

temperature.

Filter off the inorganic salts (e.g., K₂CO₃ and the resulting potassium halide).

Concentrate the filtrate under reduced pressure to remove the solvent.

Step 4: Purification

The resulting crude oil is purified by vacuum distillation or column chromatography on silica

gel to yield pure Ethyl 1-benzylpiperidine-3-carboxylate. The purity is validated to be

≥98% for use in subsequent steps.[4]
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Synthesis Workflow

1. Dissolve Ethyl Nipecotate
 & K₂CO₃ in Acetonitrile

2. Add Benzyl Bromide
 & Reflux

3. Monitor by TLC

4. Cool & Filter Salts

Reaction
Complete

5. Concentrate Filtrate

6. Purify by Vacuum
 Distillation

Product: Ethyl 1-benzyl-
piperidine-3-carboxylate
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Analytical Workflow

Synthesized Product

Mass Spectrometry
(Confirm MW: [M+H]⁺ ≈ 248.16)

NMR Spectroscopy
(Confirm Structure & Formula)

HPLC
(Assess Purity >98%)

Verified Intermediate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1586131#molecular-weight-of-ethyl-1-
benzylpiperidine-3-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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